N-(furan-2-ylmethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C13H11N3O2S/c17-12(14-8-10-4-3-7-18-10)11-9-19-13(15-11)16-5-1-2-6-16/h1-7,9H,8H2,(H,14,17)
• InChI Key: XVZHVGVCRXFAAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=NC(=CS2)C(=O)NCC3=CC=CO3
• Molecular Formula: C13H11N3O2S
• Molecular Weight: 273.31 g/mol

Description

N-(furan-2-ylmethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide, also known as FPT inhibitor II, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of cancer treatment. This compound has been found to inhibit the activity of farnesyltransferase, an enzyme that is involved in the process of protein prenylation, which is essential for the growth and survival of cancer cells. In

Scientific Research Applications

Antimicrobial Activity

One significant application of thiazole-based compounds is in the field of antimicrobial research. For example, a study conducted by Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide closely related to N-(furan-2-ylmethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide. This compound demonstrated good antimicrobial activity against a variety of microorganisms, including Gram-negative bacteria, Gram-positive bacteria, and fungi. The study highlights the compound's potential for further pharmacological and medical applications due to its antimicrobial efficacy (Cakmak et al., 2022).

Synthetic Applications and Reactivity

The synthetic versatility and reactivity of compounds bearing the furan and thiazole moieties have been explored in various studies. Aleksandrov and El’chaninov (2017) described the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, showcasing methods for achieving electrophilic substitution reactions. Such studies contribute to the development of novel compounds with potential applications in material science, catalysis, and as intermediates for further chemical transformations (Aleksandrov & El’chaninov, 2017).

Anticancer Activities

Thiazole derivatives have also been investigated for their potential anticancer activities. Zaki et al. (2018) synthesized pyridine and thioamide derivatives from 3-(furan-2-yl)-1-(p-tolyl)prop-2-en-1-one, which demonstrated high cytotoxicity against the MCF-7 breast cancer cell line. This study underscores the potential of furan and thiazole-containing compounds in the development of new anticancer agents (Zaki et al., 2018).

Electrophilic Substitution Reactions

Further research into the chemistry of furan and thiazole-containing compounds includes studying their electrophilic substitution reactions. Aleksandrov, El’chaninov, and Zablotskii (2019) conducted a study on 2-(fur-2-yl)thiazolo[4,5-f]quinoline, providing insights into the mechanism of formation and potential applications of these compounds in synthetic chemistry (Aleksandrov, El’chaninov, & Zablotskii, 2019).